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Compound of Interest

Compound Name: 2-Fluoropropene

Cat. No.: B075672

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Fluoropropene (CAS No: 1184-60-7). It is intended for
researchers, scientists, and drug development professionals to ensure safe and compliant use
of this chemical.

Hazard Identification and Immediate Safety
Precautions

2-Fluoropropene is a flammable, colorless gas that can form explosive vapor-air mixtures.[1]
[2] It is crucial to handle this substance with extreme caution in a controlled laboratory
environment.

Potential Hazards:

» Flammability: Highly flammable liquid and vapor.[1] Vapors may travel to a source of ignition
and flash back.[1]

» Health Hazards: May be harmful if inhaled, ingested, or absorbed through the skin.[1] It can
cause irritation to the skin and eyes, potentially leading to corneal burns.[1][2][3] Inhalation
may lead to respiratory irritation, coughing, wheezing, and in severe cases, loss of
consciousness or convulsions.[1][2][3] Ingestion can result in nausea, vomiting, and other
serious medical issues.[1][2][3]

Immediate First Aid Measures:
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Exposure Route

First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If the person is
unconscious, ensure an open airway and
provide artificial respiration if necessary. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.
Drench the affected skin with running water for
at least 15 minutes. If irritation persists, seek

medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and give
them half a liter of water to drink. Seek

immediate medical attention.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Fluoropropene.
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PPE Category

Specification

Source(s)

Eye/Face Protection

Tightly fitting safety goggles. A
face shield may be necessary

for splash protection.

[1]

Hand Protection

Chemical-impermeable gloves.
Inspect gloves for integrity

before each use.

[1]

Body Protection

Fire/flame resistant and
impervious clothing, such as a
lab coat worn fully buttoned.
Long pants and closed-toe

shoes are required.

[1]

Respiratory Protection

Work should be conducted in a
certified chemical fume hood.
In case of insufficient
ventilation or potential for
exposure, a self-contained
breathing apparatus (SCBA)
must be available for

emergencies.

[1]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to the following procedural steps is mandatory for the safe handling of 2-

Fluoropropene.

Preparation and Engineering Controls:

o Ventilation: Always handle 2-Fluoropropene in a well-ventilated area, preferably within a

certified chemical fume hood.[1]

« Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, hot

surfaces, and static discharge.[1] Use only non-sparking tools.
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» Emergency Equipment: Ensure that a safety shower, eyewash station, and a suitable fire
extinguisher (carbon dioxide or alcohol-resistant foam) are readily accessible.[1]

Handling Protocol:
e Grounding: Properly ground all equipment to prevent static electricity buildup.

e Cylinder Handling: If supplied in a cylinder, ensure it is securely chained in an upright
position. Use a suitable hand truck for transportation; do not roll or drag cylinders.

o Connections: Ensure all connections are tight and leak-free before opening the main valve.
o Flow Control: Open the cylinder valve slowly to control the flow of gas.
» Monitoring: Be vigilant for any signs of a leak, such as a hissing sound.

Disposal Plan
Proper disposal of 2-Fluoropropene and any contaminated materials is critical to ensure
environmental safety and regulatory compliance.

Step-by-Step Disposal Protocol:

o Waste Collection: Collect any residual 2-Fluoropropene or contaminated materials in a
suitable, closed, and properly labeled container.

o Waste Characterization: Treat 2-Fluoropropene waste as a halogenated hydrocarbon.

» Licensed Disposal: Arrange for the collection and disposal of the waste by a certified
hazardous waste management company.[1][4] Provide them with the Safety Data Sheet
(SDS).

» Transportation: Ensure that the waste is transported in accordance with all applicable local,
state, and federal regulations for flammable and hazardous materials.[1]

» Empty Containers: Empty containers may still contain hazardous residues and should be
disposed of as special waste in compliance with local and national regulations.[1] Do not
reuse empty containers.
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Experimental Workflow and Safety Logic

The following diagram illustrates the logical flow for the safe handling and disposal of 2-
Fluoropropene.
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Workflow for Handling 2-Fluoropropene
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Caption: Logical workflow for the safe handling and disposal of 2-Fluoropropene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

